Cas no 4879-18-9 (7-chloro-2,3-dimethylpyrazolo[1,5-a]pyrimidine)

• Product Name: 7-chloro-2,3-dimethylpyrazolo[1,5-a]pyrimidine
• CAS No: 4879-18-9
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 2828913
• PubChem ID: 59016077
• Update Time: 2025-05-24

7-chloro-2,3-dimethylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2,3-dimethylpyrazolo[1,5-a]pyrimidine
• CS-0080898
• AB65825
• 4879-18-9
• SCHEMBL14345072

• Inchi： 1S/C8H8ClN3/c1-5-6(2)11-12-7(9)3-4-10-8(5)12/h3-4H,1-2H3
• InChI Key： DYSUPRCLGKYVMC-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2=C(C)C(C)=NN21

Computed Properties

• Exact Mass: 181.0406750Da
• Monoisotopic Mass: 181.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.2Ų

Additional information on 7-chloro-2,3-dimethylpyrazolo[1,5-a]pyrimidine

Comprehensive Overview of 7-Chloro-2,3-dimethylpyrazolo[1,5-a]pyrimidine (CAS No. 4879-18-9)

7-Chloro-2,3-dimethylpyrazolo[1,5-a]pyrimidine (CAS No. 4879-18-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazolo[1,5-a]pyrimidine derivative is characterized by a chloro substituent at the 7-position and methyl groups at the 2- and 3-positions, which contribute to its reactivity and potential applications. Researchers and industry professionals frequently search for terms like "synthesis of 7-chloro-2,3-dimethylpyrazolo[1,5-a]pyrimidine", "CAS 4879-18-9 applications", and "pyrazolo[1,5-a]pyrimidine derivatives", reflecting the compound's relevance in modern chemistry.

The compound's molecular framework makes it a valuable intermediate in the development of bioactive molecules. Recent studies highlight its role in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions. Searches for "7-chloro-2,3-dimethylpyrazolo[1,5-a]pyrimidine in drug discovery" and "heterocyclic compounds in medicine" underscore its importance in addressing global health challenges. Its stability and functional group compatibility also make it a candidate for catalysis and material science applications, topics frequently explored in academic and industrial forums.

From a synthetic perspective, 7-chloro-2,3-dimethylpyrazolo[1,5-a]pyrimidine is often prepared via cyclization reactions involving chlorinated pyrimidine precursors. Optimizing its yield and purity is a common focus, as evidenced by queries like "CAS 4879-18-9 purification methods" and "scalable synthesis of pyrazolo[1,5-a]pyrimidines". Environmental and regulatory considerations have also spurred interest in green chemistry approaches for its production, resonating with the broader push for sustainable practices in chemical manufacturing.

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As the scientific community continues to investigate 7-chloro-2,3-dimethylpyrazolo[1,5-a]pyrimidine, its versatility ensures its place in interdisciplinary research. Whether in medicinal chemistry, catalysis, or agrochemical innovation, this compound exemplifies the intersection of molecular design and practical utility. For those seeking deeper insights, resources on "CAS 4879-18-9 safety data" and "pyrazolo[1,5-a]pyrimidine patent literature" provide further technical guidance.